Cas no 1638533-87-5 (Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)-
• CAS No: 1638533-87-5
• CID: 5562342
• Update Time: 2025-06-11

Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)-
• Borate(1-), trifluoro(2-methoxypyridine)-, potassium (1:1), (T-4)-

• Inchi： 1S/C6H6BF3NO.K/c1-12-6-5(7(8,9)10)3-2-4-11-6;/h2-4H,1H3;/q-1;+1
• InChI Key： FMYSPLIDABXEHQ-UHFFFAOYSA-N
• SMILES： O(C1N=CC=C[C-]=1[B+3]([F-])([F-])[F-])C.[K+]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)-

Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)- (CAS No. 1638533-87-5)

Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)- (CAS No. 1638533-87-5) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as potassium trifluoro(2-methoxy-3-pyridinyl)borate, is a potent reagent used in various synthetic transformations and drug development processes. Its unique chemical structure and properties make it an essential tool for researchers and chemists working on the synthesis of complex molecules and the optimization of drug candidates.

The potassium trifluoro(2-methoxy-3-pyridinyl)borate molecule consists of a borate anion coordinated with a trifluoro(2-methoxy-3-pyridinyl) ligand, stabilized by a potassium cation. The presence of the fluorine atoms and the methoxy group on the pyridine ring imparts specific electronic and steric effects that influence its reactivity and selectivity in chemical reactions. These features make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in the synthesis of biologically active compounds.

Recent studies have highlighted the versatility of potassium trifluoro(2-methoxy-3-pyridinyl)borate in the synthesis of heterocyclic compounds, which are crucial components in many pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated its effectiveness in the synthesis of pyrazoles, which are known for their anti-inflammatory and antiviral properties. The compound's ability to facilitate selective C-H activation and functionalization has also been explored, offering new avenues for the development of novel therapeutic agents.

In the context of drug discovery, potassium trifluoro(2-methoxy-3-pyridinyl)borate has shown promise as a key intermediate in the synthesis of small molecules targeting specific biological pathways. Its use in palladium-catalyzed reactions has been particularly noteworthy, enabling the efficient construction of complex molecular architectures with high regioselectivity and stereoselectivity. This is crucial for optimizing the pharmacological properties of drug candidates, such as their potency, bioavailability, and metabolic stability.

The safety profile of potassium trifluoro(2-methoxy-3-pyridinyl)borate is another important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. Researchers should be aware of its reactivity with certain chemicals and take appropriate precautions to ensure safe handling and storage.

From a practical standpoint, potassium trifluoro(2-methoxy-3-pyridinyl)borate is available from various chemical suppliers and can be synthesized through well-established methods. Its stability under ambient conditions makes it suitable for long-term storage, although it is recommended to store it in a dry environment to prevent degradation. The compound's solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) facilitates its use in a wide range of synthetic protocols.

In conclusion, Borate(1-), trifluoro(2-methoxy-3-pyridinyl)-, potassium (1:1), (T-4)- (CAS No. 1638533-87-5) is a valuable reagent with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an indispensable tool for synthesizing complex molecules and optimizing drug candidates. Ongoing research continues to uncover new uses and improvements in its application, further solidifying its importance in the field.